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Compound of Interest

Compound Name: 3-Ethyl-4-methylpentanoic acid

Cat. No.: B2598033

CAS Number: 60308-89-6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Ethyl-4-methylpentanoic acid,
a branched-chain fatty acid (BCFA). While specific research on this particular molecule is
limited, this document consolidates available physicochemical data, proposes a detailed
synthetic route, and explores potential biological activities based on the broader class of
BCFAs, offering a valuable resource for those in research and drug development.

Physicochemical Properties

Quantitative data for 3-Ethyl-4-methylpentanoic acid is summarized in the table below.
Experimental values for properties such as melting and boiling points are not readily available
in the literature; therefore, some values are predicted.
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Property Value Source
Molecular Formula C8H1602 PubChem[1]
Molecular Weight 144.21 g/mol PubChem[1]
IUPAC Name 3-ethyl-4-methylpentanoic acid  PubChem][1]
Canonical SMILES CCC(CC(=0)O)Cc(C)C PubChem[1]
InChl Key JOTRMYCCALXLN- PubChem[1]
UHFFFAOYSA-N
CAS Number 60308-89-6 PubChem[1]
Predicted XLogP3 2.4 PubChem[1]
Predicted Boiling Point Not Available
Predicted Melting Point Not Available
Solubility Not Available
Causes skin irritation, serious
Hazards eye damage, and may cause PubChem[1]

respiratory irritation.

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 3-Ethyl-4-methylpentanoic acid

is not explicitly documented in readily available literature. However, a plausible and efficient

route is via the malonic ester synthesis, a well-established method for preparing substituted

carboxylic acids. The following protocol is adapted from the known synthesis of similar

branched-chain fatty acids, such as 3-methylpentanoic acid.

Proposed Synthesis: Malonic Ester Synthesis

This method involves the alkylation of diethyl malonate. To achieve the desired substitution

pattern of 3-Ethyl-4-methylpentanoic acid, a sequential alkylation approach would be

necessary.

Experimental Protocol:
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Enolate Formation: Sodium ethoxide is prepared by dissolving sodium metal in absolute
ethanol under an inert atmosphere (e.g., nitrogen or argon). Diethyl malonate is then added
dropwise to the sodium ethoxide solution at room temperature to form the sodium enolate of
diethyl malonate.

First Alkylation: 1-bromobutane is added to the solution of the malonate enolate. The
reaction mixture is heated to reflux to facilitate the SN2 reaction, yielding diethyl (1-
butyl)malonate.

Second Enolate Formation: A second equivalent of sodium ethoxide is added to the reaction
mixture to deprotonate the remaining acidic proton on the alpha-carbon of the diethyl (1-
butyl)malonate.

Second Alkylation: Ethyl iodide is then added to the reaction mixture, and the solution is
refluxed to introduce the ethyl group, forming diethyl (1-butyl)(1-ethyl)malonate.

Hydrolysis and Decarboxylation: The resulting dialkylated malonic ester is saponified using a
strong base, such as potassium hydroxide, in an aqueous or alcoholic solution, followed by
heating. This hydrolyzes the ester groups to carboxylates. The reaction mixture is then
acidified with a strong acid, like sulfuric acid, which protonates the carboxylates to form the
dicarboxylic acid. Upon further heating, this intermediate undergoes decarboxylation to yield
the final product, 3-Ethyl-4-methylpentanoic acid.

Purification: The crude product can be purified by distillation under reduced pressure or by
column chromatography.
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Synthesis Workflow for 3-Ethyl-4-methylpentanoic Acid
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Conceptual Signaling Pathway for a BCFA

3-Ethyl-4-methyl-
pentanoic Acid

Cell Surface Receptor
(e.g., GPCR)

Second Messenger
(e.g., CAMP, Ca2+)

Kinase Cascade
(e.g., MAPK/ERK)

&hosphorylates

Transcription Facto;

Gene Expression
(Metabolism, Proliferation,
Inflammation)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b2598033?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2598033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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